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Compound of Interest

Compound Name: Hexythiazox

Cat. No.: B8066513 Get Quote

Executive Summary: The "Zero-Drain" Directive
Hexythiazox is strictly prohibited from sanitary sewer disposal. Although Hexythiazox exhibits

low acute mammalian toxicity (Category IV), it is classified as Very Toxic to Aquatic Life with

Long-Lasting Effects (H410). Its chemical stability in neutral pH water means it resists

hydrolysis in standard wastewater treatment streams, leading to bioaccumulation in aquatic

ecosystems.

Immediate Action Plan:

Primary Disposal Method: High-temperature incineration (>1000°C) with off-gas scrubbing.

[1]

Lab Classification: Treat as Hazardous Chemical Waste (Non-RCRA Federally, but regulated

by aquatic toxicity criteria).

Container Status: Empty containers must be triple-rinsed, with rinsate collected as

hazardous waste.

Chemical Profile & Environmental Logic
To understand the disposal strictness, one must understand the molecule. Hexythiazox is a

thiazolidinone acaricide. Its efficacy relies on its stability to persist on leaf surfaces; this same

stability makes it an environmental liability if mishandled.
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Property Value Disposal Implication

CAS Number 78587-05-0
Unique identifier for waste

manifesting.[1]

Water Solubility 0.5 mg/L (20°C)

Extremely low.[1] It will

partition into sediment/sludge,

not the water column.

Log Pow 2.53

Moderate potential for

bioaccumulation in aquatic

organisms.[1]

Hydrolysis Stable at pH 7
CRITICAL: Dilution with water

does not degrade it.[1]

Aquatic Toxicity
LC50 (Fish) > 300 mg/LEC50

(Daphnia) ~1.2 mg/L

High toxicity to invertebrates

drives the strict "No Drain"

rule.[1]

Regulatory Classification
While Hexythiazox is not explicitly listed on the US EPA's RCRA P-list or U-list, it triggers

hazardous waste protocols due to its environmental toxicity characteristics.

United States (RCRA & State)[2]
Federal Status: Non-RCRA Listed. However, it must be managed as Hazardous Waste due

to the "Aquatic Toxicity" characteristic recognized by many state environmental agencies.

California (CalEPA): Regulated as a hazardous waste.

Waste Code 232: Pesticides and other waste associated with pesticide production.[2]

Waste Code 291: Off-specification, aged, or surplus organics.

Note: In California, any waste with an LC50 < 500 mg/L (fish) is automatically hazardous.

European Union (EWC)
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EWC Code 16 05 06*: Laboratory chemicals, consisting of or containing hazardous

substances, including mixtures of laboratory chemicals.

EWC Code 02 01 08*: Agrochemical waste containing hazardous substances (for bulk

agricultural waste).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Scope: Expired powder, contaminated gloves, weighing boats, spill cleanup materials.

Action:

Segregate: Do not mix with oxidizers or acids.

Containerize: Use a wide-mouth HDPE jar or a dedicated solid waste drum.

Labeling: Must read "Hazardous Waste - Hexythiazox - Toxic to Aquatic Life."[1]

Disposal: Transfer to EH&S for Incineration.

Protocol B: Liquid Waste (Stock Solutions)
Scope: Unused stock solutions in solvents (Acetone, Methanol, DMSO).

Action:

Do Not Evaporate: Evaporation in fume hoods releases dust/aerosols upon drying.

Combine: Pour into the "Organic Solvent Waste" stream (Halogenated or Non-

Halogenated depending on the solvent used).

Compatibility: Hexythiazox is compatible with standard organic waste streams (Acetone,

Methanol).

Labeling: List "Hexythiazox" as a constituent on the waste tag. Even trace amounts (<1%)

prevent the solvent from being "clean" recycled; it must be incinerated.
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Protocol C: Empty Containers (The "Triple Rinse" Rule)
Scope: Original glass/plastic bottles.

Action:

Rinse 1: Add solvent (ethanol or acetone) to 10% volume. Shake vigorously. Pour rinsate

into Liquid Waste container.

Rinse 2: Repeat. Collect rinsate.

Rinse 3: Repeat. Collect rinsate.

Final Step: Deface the label. Mark as "Triple Rinsed."[3][4] Dispose of the bottle as

standard trash (or glass recycling if permitted by local EH&S).

Visualized Workflows
Figure 1: Waste Categorization Decision Tree
This logic flow ensures no Hexythiazox enters the municipal water supply.
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Hexythiazox Waste Generated

Physical State?

Solid / Powder
(Gloves, Weigh Boats, Expired Pure)

Liquid Solution
(Solvent or Aqueous) Empty Container

Double Bag / Seal in HDPE Jar Can I pour down drain? Triple Rinse with Solvent

Label: 'Toxic to Aquatic Life'

DISPOSAL: High-Temp Incineration

NO! Stable in water.
Bioaccumulates.

Strict Prohibition

Combine with Organic Solvent Waste

Collect Rinsate as
HAZARDOUS WASTE

Liquid Waste

Deface Label -> Trash/Recycle

Clean Bottle
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Caption: Decision matrix for Hexythiazox waste streams. Note that "Empty" containers

generate hazardous liquid waste (rinsate) before becoming non-hazardous trash.[3]

Figure 2: Spill Response Protocol
Immediate containment prevents the spread of dust, which is the primary inhalation risk.

Spill Detected Assess Volume & Form
(Dry Powder vs. Liquid)

Dry Powder Spill

Liquid Spill

Avoid Dust Generation
(Do NOT Sweep vigorously)

Absorb with Vermiculite
or Sand

Cover with wet paper towels
or use HEPA Vacuum

Collect into Hazardous
Waste Bag/Jar

Wash surface with soap/water
(Collect wash water!) Label & Request Pickup

Click to download full resolution via product page

Caption: Operational workflow for spill management. Emphasis is placed on preventing dust

generation and collecting all secondary wash water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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